Cas no 351525-72-9 (4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 351525-72-9
• MF: C₁₃H₁₇BrN₂OS
• MW: 329.255881071091
• CID: 5224330
• PubChem ID: 18558519
• Update Time: 2026-03-07

4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• hydrobromide
• 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide

• Inchi： 1S/C13H16N2OS.BrH/c1-2-3-8-16-11-6-4-10(5-7-11)12-9-17-13(14)15-12;/h4-7,9H,2-3,8H2,1H3,(H2,14,15);1H
• InChI Key： MWVYXJXNWSZHTL-UHFFFAOYSA-N
• SMILES： NC1SC=C(C2C=CC(OCCCC)=CC=2)N=1.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide

Comprehensive Overview of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Hydrobromide (CAS No. 351525-72-9)

The compound 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 351525-72-9) is a specialized organic salt that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative, characterized by its hydrobromide salt form, is widely studied for its potential applications in medicinal chemistry. Its unique structure, featuring a butoxyphenyl moiety and a thiazol-2-amine core, makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for thiazole-based compounds has surged due to their versatile biological activities. Researchers are particularly interested in 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide for its potential role in modulating cellular processes. The compound’s CAS No. 351525-72-9 is frequently referenced in academic papers and patent filings, highlighting its relevance in cutting-edge scientific investigations. Its solubility profile, stability, and reactivity make it a valuable intermediate in synthetic chemistry.

One of the most searched questions related to this compound is: "What are the applications of 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide in drug discovery?" Studies suggest that this compound may exhibit inhibitory effects on certain protein kinases, which are critical targets in oncology and inflammatory diseases. Additionally, its hydrobromide salt form enhances bioavailability, a key consideration in pharmacokinetics. These properties align with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

Another hot topic in the scientific community is the synthetic routes for 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide. Researchers often explore optimized protocols to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. The compound’s CAS No. 351525-72-9 is a crucial identifier in chemical databases, enabling efficient literature retrieval and collaboration across labs. This underscores the importance of accurate chemical nomenclature and CAS registry numbers in research.

From an industrial perspective, the scalability of 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide production is a recurring theme. Companies are investing in green chemistry approaches to synthesize this compound sustainably, reducing waste and energy consumption. The integration of flow chemistry and catalytic methods has shown promise in large-scale manufacturing, resonating with the global push for environmentally friendly processes.

In summary, 4-(4-butoxyphenyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 351525-72-9) represents a fascinating intersection of chemistry and biology. Its potential applications in drug development, coupled with advancements in synthetic methodologies, position it as a compound of enduring interest. As research continues to unfold, this molecule is likely to remain a focal point in both academic and industrial settings.